Cas no 1806972-70-2 (4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine)

• Product name: 4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806972-70-2
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 4800656

4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H3BrClF2NO/c7-2-1-3(8)11-4(5(2)12)6(9)10/h1,6,12H
• InChI Key： KXBROBHUFKQGSH-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 33.1
• XLogP3: 2.8

Additional information on 4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine

Comprehensive Overview of 4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806972-70-2)

4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806972-70-2) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl substitutions, has garnered attention due to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in the synthesis of novel heterocyclic compounds, particularly in the development of enzyme inhibitors and antimicrobial agents.

The structural features of 4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine make it a versatile intermediate in organic synthesis. The presence of both halogen atoms and a hydroxyl group allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. Recent studies highlight its utility in cross-coupling reactions, a topic frequently searched in academic and industrial chemistry forums. This aligns with the growing interest in sustainable synthesis methods and green chemistry, as researchers seek efficient pathways to minimize waste and energy consumption.

In the context of drug discovery, CAS No. 1806972-70-2 has been investigated for its potential to modulate biological targets. Its pyridine core is a common motif in FDA-approved drugs, and the addition of difluoromethyl groups often enhances metabolic stability—a key consideration in medicinal chemistry. Online discussions frequently address questions like "How do halogenated pyridines improve drug bioavailability?" or "What are the latest advances in fluorinated pharmaceutical intermediates?", underscoring the relevance of this compound in contemporary research.

From an analytical perspective, 4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine requires precise characterization techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These methods are critical for quality control in commercial batches, a topic often queried in chemical supplier databases. The compound’s stability under various storage conditions is another frequent search query, reflecting end-user concerns about long-term usability in laboratory settings.

The agrochemical industry also shows interest in derivatives of CAS No. 1806972-70-2, particularly for designing crop protection agents. Its halogenated structure aligns with trends toward low-environmental-impact pesticides, a hot topic in sustainability-focused forums. Searches like "Eco-friendly halogenated pyridine applications" or "Efficient synthesis of bromo-chloro pyridines" further demonstrate its interdisciplinary appeal.

In summary, 4-Bromo-6-chloro-2-(difluoromethyl)-3-hydroxypyridine represents a multifaceted tool for researchers exploring heterocyclic chemistry, drug design, and material science. Its combination of reactivity and structural diversity ensures continued relevance in both academic and industrial contexts, addressing pressing challenges in molecular innovation and process optimization.